Cas no 895653-66-4 (2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide is a synthetic quinoline-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a fluorobenzoyl moiety and an ethylphenylacetamide group, which may contribute to enhanced binding affinity and selectivity in biological systems. The ethoxy substituent at the 6-position and the 4-oxo-1,4-dihydroquinoline core suggest possible utility as a scaffold for kinase inhibitors or other enzyme-targeting agents. The compound's well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery. Its stability under standard laboratory conditions facilitates handling and further derivatization for structure-activity relationship studies.
2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide structure
895653-66-4 structure
Product Name:2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
CAS No:895653-66-4
MF:C28H25FN2O4
MW:472.507510900497
CID:6437401
Update Time:2025-10-30

2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
    • 2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
    • Inchi: 1S/C28H25FN2O4/c1-3-18-5-11-21(12-6-18)30-26(32)17-31-16-24(27(33)19-7-9-20(29)10-8-19)28(34)23-15-22(35-4-2)13-14-25(23)31/h5-16H,3-4,17H2,1-2H3,(H,30,32)
    • InChI Key: NHZCFAIOFDMSFZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(CC)C=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Pricemore >>

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F1609-0690-2μmol
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2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethylphenyl)acetamide
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Additional information on 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

Research Brief on 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS: 895653-66-4)

Recent studies on the compound 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS: 895653-66-4) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoline-based structure, has garnered attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following brief synthesizes the latest findings, methodologies, and implications of research involving this molecule.

The primary focus of recent investigations has been on the compound's mechanism of action and its interactions with target proteins. In vitro and in vivo studies have demonstrated that 895653-66-4 exhibits significant binding affinity to certain kinase enzymes, which are often implicated in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate the structural basis of these interactions, revealing key binding motifs and conformational changes induced by the compound.

One notable study published in the Journal of Medicinal Chemistry explored the pharmacokinetic properties of 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide. The research team reported favorable bioavailability and metabolic stability in preclinical models, suggesting its potential for further development as an oral therapeutic agent. Additionally, the compound demonstrated selective inhibition of target kinases with minimal off-target effects, a critical factor in reducing potential side effects in clinical applications.

Further investigations have expanded into the therapeutic potential of 895653-66-4 in disease models. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in attenuating inflammatory responses in murine models of autoimmune disorders. The compound's ability to modulate cytokine production and immune cell activation pathways positions it as a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the optimization of 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide for clinical use. Current research efforts are directed toward improving its solubility and reducing potential hepatotoxicity, as indicated by preliminary toxicity screenings. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations through structural modifications and formulation strategies.

In conclusion, the compound 895653-66-4 represents a significant area of interest in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on advancing its therapeutic potential through targeted optimization and comprehensive preclinical evaluations, paving the way for potential clinical trials in the coming years.

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